6-ethyl-2-((4-(trifluoromethyl)benzyl)thio)pyrimidin-4(3H)-one

• IUPAC Name: 4-ethyl-2-[[4-(trifluoromethyl)phenyl]methylsulfanyl]-1H-pyrimidin-6-one
• InChI: InChI=1S/C14H13F3N2OS/c1-2-11-7-12(20)19-13(18-11)21-8-9-3-5-10(6-4-9)14(15,16)17/h3-7H,2,8H2,1H3,(H,18,19,20)
• InChI Key: CKDAXGQHNYIEMU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)NC(=N1)SCC2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C14H13F3N2OS
• Molecular Weight: 314.33 g/mol

Description

6-ethyl-2-((4-(trifluoromethyl)benzyl)thio)pyrimidin-4(3H)-one is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively. In

Scientific Research Applications

Antiviral Applications

Compounds related to 6-ethyl-2-((4-(trifluoromethyl)benzyl)thio)pyrimidin-4(3H)-one have demonstrated significant antiviral properties. For instance, derivatives of pyrimidin-4(3H)-one have shown clear virus-inhibiting properties against the type 1 human immunodeficiency virus (HIV-1) in vitro, highlighting their potential as antiviral agents (Novikov, Ozerov, Sim, & Buckheit, 2004).

Antimicrobial and Antifungal Applications

Several synthesized derivatives have exhibited promising antimicrobial and antifungal activities. For example, research has shown that certain pyrimidine and thiophene derivatives possess significant antimicrobial efficacy against Staphylococcus aureus and other pathogens (Sirakanyan, Spinelli, Geronikaki, & Hovakimyan, 2015). Another study highlighted the synthesis of compounds with potent antibacterial and anti-inflammatory properties, with one compound showing comparable potency to ampicillin against Bacillus strains (Lahsasni et al., 2018).

Antitumor and Antifolate Agents

These compounds have also been explored for their antitumor and antifolate activities. For instance, nonclassical analogues of pyrrolo[2,3-d]pyrimidines, derived from these compounds, were synthesized as potential dihydrofolate reductase (DHFR) inhibitors and antitumor agents. Some analogues demonstrated potent and selective inhibition of DHFR from pathogens causing opportunistic infections (Gangjee et al., 2007). Furthermore, dual inhibitors of thymidylate synthase (TS) and DHFR were synthesized, showing excellent inhibition of human TS and DHFR, indicating their potential as antitumor agents (Gangjee, Li, Kisliuk, Cody, Pace, Piraino, & Makin, 2009).

Novel Synthesis Techniques

Research has also focused on novel synthesis techniques for these compounds, such as the one-step synthesis of thieno[2,3-d]pyrimidin-4(3H)-ones via a catalytic four-component reaction. This green approach simplifies the synthesis process, indicating a step towards more sustainable chemical production (Shi et al., 2018).